Cas no 1100767-21-2 (3-((4-Cyanophenyl)amino)-3-oxopropanoic acid)

• Product name: 3-((4-Cyanophenyl)amino)-3-oxopropanoic acid
• CAS No: 1100767-21-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD16692529
• CID: 2094618
• PubChem ID: 21835744

3-((4-Cyanophenyl)amino)-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-Cyanophenyl)amino)-3-oxopropanoic acid
• AKOS011514173
• SCHEMBL841012
• 1100767-21-2
• 3-(4-cyanoanilino)-3-oxopropanoic acid
• 3-((4-Cyanophenyl)amino)-3-oxopropanoicacid
• CS-0440861

• MDL： MFCD16692529
• Inchi： InChI=1S/C10H8N2O3/c11-6-7-1-3-8(4-2-7)12-9(13)5-10(14)15/h1-4H,5H2,(H,12,13)(H,14,15)
• InChI Key： BDYGJCQFQTZIRE-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)NC(=O)CC(=O)O)C#N

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.2Ų